3-Cyclopropoxy-N-methyl-4-nitrobenzamide

• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: 3-cyclopropyloxy-N-methyl-4-nitrobenzamide
• InChI: InChI=1S/C11H12N2O4/c1-12-11(14)7-2-5-9(13(15)16)10(6-7)17-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,12,14)
• InChI Key: WWBMLRBLXOEGAX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])OC2CC2

Description

3-Cyclopropoxy-N-methyl-4-nitrobenzamide is a benzamide derivative characterized by a nitro group at the para position (C4), a cyclopropoxy substituent at the meta position (C3), and an N-methyl amide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-N-methyl-4-nitrobenzamide typically involves the reaction of 3-cyclopropoxy-4-nitrobenzoic acid with N-methylamine under specific conditions. The reaction is carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-N-methyl-4-nitrobenzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, to form corresponding carboxylic acids.

Common Reagents and Conditions

Reduction: Hydrogen gas and palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed

Reduction: Formation of 3-cyclopropoxy-N-methyl-4-aminobenzamide.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Oxidation: Formation of 3-cyclopropoxy-N-methyl-4-nitrobenzoic acid.

Scientific Research Applications

3-Cyclopropoxy-N-methyl-4-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N-methyl-4-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The compound may also inhibit specific enzymes or receptors, affecting cellular pathways and processes.

Comparison with Similar Compounds

Key Observations :

• Cyclopropoxy vs. Methoxy : In 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide , the cyclopropoxy group introduces greater steric hindrance compared to methoxy, likely affecting conformational flexibility and intermolecular interactions.

Physicochemical and Spectral Properties

While explicit data for 3-Cyclopropoxy-N-methyl-4-nitrobenzamide are unavailable, trends from analogs suggest:

• Solubility : Cyclopropoxy groups may reduce aqueous solubility compared to smaller alkoxy groups (e.g., methoxy) due to increased hydrophobicity .
• Spectroscopy :
  • NMR : Protons on the cyclopropane ring (δ ~0.5–1.5 ppm) would exhibit distinct splitting patterns due to ring strain and coupling .
  • Mass Spectrometry : Fragmentation patterns would differ from N,N-dimethyl analogs (e.g., loss of cyclopropane vs. methyl groups) .